1-methyl-6-oxo-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C20H20N6O2/c1-25-19(27)11-9-17(24-25)20(28)21-15-6-4-14(5-7-15)16-8-10-18(23-22-16)26-12-2-3-13-26/h4-11H,2-3,12-13H2,1H3,(H,21,28)
• InChI Key: KRYZLDPXLPDHRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCCC4
• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol

Description

1-methyl-6-oxo-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H20N6O2 and its molecular weight is 376.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Pyridazin-3-one Derivatives : A study describes the synthesis of a novel class of pyridazin-3-one derivatives through the reaction between 3-oxo-2-arylhydrazonopropanals and active methylene compounds. These derivatives have been explored for their potential in forming fused azines, indicating a broad interest in their chemical properties and synthetic applications (Ibrahim & Behbehani, 2014).

Development of Fused Heterobicycles : Another research effort led to the creation of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles, highlighting the versatility of pyridazine derivatives in synthesizing complex heterocyclic structures with potential applications in various fields of chemistry (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Potential Applications

Antimicrobial Activity : Research into pyridazine derivatives, such as the synthesis of 3-substituted pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines, has demonstrated antimicrobial activity. This suggests that compounds with similar structures could be investigated for their antimicrobial properties, offering a pathway for the development of new antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).

Anti-inflammatory and Analgesic Agents : Compounds featuring pyridine and pyrimidine derivatives have been synthesized for their anti-inflammatory and analgesic activities. Such studies imply that related compounds, through appropriate functionalization and structural modification, could serve as leads for the development of new therapeutic agents (Amr, Sabry, & Abdulla, 2007).